Cas no 15471-89-3 (2-amino-1-(3,4-dimethoxyphenyl)ethan-1-ol hydrochloride)

• Product Name: 2-amino-1-(3,4-dimethoxyphenyl)ethan-1-ol hydrochloride
• CAS No: 15471-89-3
• MF: C₁₀H₁₆ClNO₃
• MW: 233.691942214966
• MDL: MFCD00798887
• CID: 1329408
• PubChem ID: 12888909
• Update Time: 2025-06-22

2-amino-1-(3,4-dimethoxyphenyl)ethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-(aminomethyl)-3,4-dimethoxy-, hydrochloride
• 2-Amino-1-(3,4-dimethoxyphenyl)ethan-1-ol hydrochloride
• 2-amino-1-(3,4-dimethoxyphenyl)ethanol,hydrochloride
• 2-HYDROXY-2-(3,4-DIMETHOXYPHENYL)ETHYLAMINE HCL
• SCHEMBL8904803
• 15471-89-3
• DZOXFFYCHQDIOZ-UHFFFAOYSA-N
• 2-Amino-1-(3,4-dimethoxyphenyl)ethanol HCl
• alpha-Aminomethyl-3,4-dimethoxybenzyl alcohol hydrochloride
• EN300-81873
• Benzenemethanol, alpha-(aminomethyl)-3,4-dimethoxy-, hydrochloride (1:1)
• DME (PSYCHEDELIC) HYDROCHLORIDE
• AR2900
• AKOS026677246
• BENZENEMETHANOL, .ALPHA.-(AMINOMETHYL)-3,4-DIMETHOXY-, HYDROCHLORIDE (1:1)
• 3,4-Dimethoxyphenylethanolamine hydrochloride
• UNII-Q8LV73B8MT
• Benzenemethanol, alpha-(aminomethyl)-3,4-dimethoxy-, hydrochloride
• AS-45474
• 2-HYDROXY-2-(3,4-DIMETHOXYPHENYL)ETHYLAMINE HYDROCHLORIDE
• F9995-2576
• Q8LV73B8MT
• 2-amino-1-(3,4-dimethoxyphenyl)ethanol;hydrochloride
• CS-0074433
• A927189
• alpha-(aminomethyl)-3,4-dimethoxybenzyl alcohol hydrochloride
• BENZENEMETHANOL, .ALPHA.-(AMINOMETHYL)-3,4-DIMETHOXY-, HYDROCHLORIDE
• MFCD00798887
• Z1250089989
• 2-amino-1-(3,4-dimethoxyphenyl)ethanol hydrochloride
• 3,4-Dimethoxy-beta-hydroxyphenethylamine hydrochloride
• 2-Hydroxy-2-(3,4-dimethoxyphenyl)ethylamine, HCl
• aminomethyl-3,4-dimethoxybenzyl alcohol hydrochloride
• 2-amino-1-(3,4-dimethoxyphenyl)ethan-1-ol hydrochloride

• MDL： MFCD00798887
• Inchi： 1S/C10H15NO3.ClH/c1-13-9-4-3-7(8(12)6-11)5-10(9)14-2;/h3-5,8,12H,6,11H2,1-2H3;1H
• InChI Key： DZOXFFYCHQDIOZ-UHFFFAOYSA-N
• SMILES： Cl.OC(CN)C1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 233.08198
• Monoisotopic Mass: 233.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.7Ų

Experimental Properties

• Color/Form: Yellow to Brown Solid
• PSA: 64.71

2-amino-1-(3,4-dimethoxyphenyl)ethan-1-ol hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Additional information on 2-amino-1-(3,4-dimethoxyphenyl)ethan-1-ol hydrochloride

Introduction to 2-amino-1-(3,4-dimethoxyphenyl)ethan-1-ol hydrochloride (CAS No. 15471-89-3) and Its Emerging Applications in Chemical Biology

2-amino-1-(3,4-dimethoxyphenyl)ethan-1-ol hydrochloride, identified by its CAS number 15471-89-3, is a compound of significant interest in the field of chemical biology due to its unique structural and pharmacological properties. This compound, a hydrochloride salt of a phenethylamine derivative, has garnered attention for its potential applications in drug discovery and molecular research. The presence of both amino and hydroxyl functional groups, coupled with a dimethoxy-substituted aromatic ring, makes it a versatile scaffold for further chemical modifications and biological investigations.

The structural motif of 2-amino-1-(3,4-dimethoxyphenyl)ethan-1-ol hydrochloride shares similarities with several naturally occurring and synthetic bioactive molecules. The dimethoxy group on the aromatic ring enhances lipophilicity while maintaining metabolic stability, making it an attractive candidate for developing pharmacophores. Recent studies have highlighted its role as a precursor in the synthesis of more complex molecules with potential therapeutic effects.

In the realm of medicinal chemistry, 2-amino-1-(3,4-dimethoxyphenyl)ethan-1-ol hydrochloride has been explored for its interactions with various biological targets. Its ability to modulate neurotransmitter systems has been particularly studied, given the structural resemblance to known psychoactive agents. However, unlike some of its analogs, this compound exhibits a more balanced profile with reduced side effects, making it a promising candidate for further development.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of 2-amino-1-(3,4-dimethoxyphenyl)ethan-1-ol hydrochloride. Molecular docking studies have revealed its potential binding affinity to enzymes and receptors involved in inflammation and pain pathways. These findings align with emerging research trends that emphasize the importance of polypharmacology in addressing complex diseases.

The synthesis of 2-amino-1-(3,4-dimethoxyphenyl)ethan-1-ol hydrochloride involves multi-step organic reactions that highlight the compound's synthetic accessibility. Modern synthetic methodologies have improved yield and purity, making it more feasible for large-scale production. This accessibility is crucial for both academic research and industrial applications, where cost-effective production is often a limiting factor.

One of the most intriguing aspects of 2-amino-1-(3,4-dimethoxyphenyl)ethan-1-ol hydrochloride is its role as an intermediate in the development of novel therapeutics. Researchers have leveraged its structural features to design molecules with enhanced efficacy and selectivity. For instance, derivatives of this compound have shown promise in preclinical studies for their ability to inhibit specific kinases involved in cancer progression.

The pharmacokinetic properties of 2-amino-1-(3,4-dimethoxyphenyl)ethan-1-ol hydrochloride have also been thoroughly investigated. Studies indicate that it exhibits moderate solubility in water and lipids, which is favorable for oral administration. Additionally, its metabolic stability suggests a longer half-life compared to some closely related compounds, potentially reducing the frequency of dosing required.

Emerging research also suggests that 2-amino-1-(3,4-dimethoxyphenyl)ethan-1-ol hydrochloride may have applications beyond traditional pharmacology. Its interaction with cellular signaling pathways has been explored in models of neurodegenerative diseases, where it shows potential as a protective agent against oxidative stress. These findings open new avenues for therapeutic intervention in conditions previously thought to be resistant to pharmacological treatment.

The regulatory landscape for compounds like 2-amino-1-(3,4-dimethoxyphenyl)ethan-1-ol hydrochloride continues to evolve as new research emerges. Regulatory bodies are increasingly focused on ensuring that such compounds are used responsibly while maximizing their therapeutic potential. This includes rigorous testing for safety and efficacy before clinical translation.

In conclusion,2-amino-1-(3,4-dimethoxyphenyl)ethan-1-ol hydrochloride (CAS No. 15471-89-3) represents a fascinating compound with diverse applications in chemical biology and drug discovery. Its unique structure and promising biological activity make it a valuable tool for researchers seeking to develop novel therapeutics. As our understanding of its properties continues to grow, this compound is likely to play an increasingly important role in addressing some of the most challenging medical conditions facing humanity today.